Cas no 4649-42-7 (4,4'-(1,3,5,7-TETRAOXOPYRROLO[3,4-F]ISOINDOLE-2,6(1H,3H,5H,7H)-DIYL)DIBENZOIC ACID)

• Product Name: 4,4'-(1,3,5,7-TETRAOXOPYRROLO[3,4-F]ISOINDOLE-2,6(1H,3H,5H,7H)-DIYL)DIBENZOIC ACID
• CAS No: 4649-42-7
• MF: C₂₄H₁₂N₂O₈
• MW: 456.360686302185
• CID: 5735908
• Update Time: 2025-11-07

4,4'-(1,3,5,7-TETRAOXOPYRROLO[3,4-F]ISOINDOLE-2,6(1H,3H,5H,7H)-DIYL)DIBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(6-(4-carboxyphenyl)-1,3,5,7-tetraoxo-3,5,6,7-tetrahydropyrrolo[3,4-f]isoindol-2(1H)-yl)benzoic acid
• 4,4'-(1,3,5,7-tetraoxopyrrolo[3,4-f]isoindole-2,6(1H,3H,5H,7H)-diyl)dibenzoic acid
• 4,4'-(5,7-dihydro-1,3,5,7-tetraoxobenzo[1,2-c:4,5-c']dipyrrole-2,6(1H,3H)-diyl)bis-Benzoic acid
• Benzoic acid, 4,4'-(5,7-dihydro-1,3,5,7-tetraoxobenzo[1,2-c:4,5-c']dipyrrole-2,6(1H,3H)-diyl)bis-
• 4,4'-(1,3,5,7-TETRAOXOPYRROLO[3,4-F]ISOINDOLE-2,6(1H,3H,5H,7H)-DIYL)DIBENZOIC ACID

• Inchi： 1S/C24H12N2O8/c27-19-15-9-17-18(22(30)26(21(17)29)14-7-3-12(4-8-14)24(33)34)10-16(15)20(28)25(19)13-5-1-11(2-6-13)23(31)32/h1-10H,(H,31,32)(H,33,34)
• InChI Key： JEUBUSASBVASTK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C=C2)C(O)=O)C(=O)C2=CC3=C(C=C2C1=O)C(=O)N(C1=CC=C(C=C1)C(O)=O)C3=O

Experimental Properties

• Density: 1.695±0.06 g/cm3(Predicted)
• Melting Point: 442-443 °C
• Boiling Point: 839.5±75.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4,4'-(1,3,5,7-TETRAOXOPYRROLO[3,4-F]ISOINDOLE-2,6(1H,3H,5H,7H)-DIYL)DIBENZOIC ACID

Comprehensive Overview of 4,4'-(1,3,5,7-TETRAOXOPYRROLO[3,4-F]ISOINDOLE-2,6(1H,3H,5H,7H)-DIYL)DIBENZOIC ACID (CAS No. 4649-42-7)

4,4'-(1,3,5,7-Tetraoxopyrrolo[3,4-f]isoindole-2,6(1H,3H,5H,7H)-diyl)dibenzoic acid (CAS No. 4649-42-7) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and advanced chemical synthesis. This compound, characterized by its unique pyrroloisoindole core and dibenzoic acid functional groups, exhibits remarkable properties that make it a subject of ongoing scientific exploration. Its complex structure and potential applications align with current trends in sustainable chemistry and green synthesis, topics frequently searched by researchers and industry professionals.

The molecular architecture of 4,4'-(1,3,5,7-Tetraoxopyrrolo[3,4-f]isoindole-2,6(1H,3H,5H,7H)-diyl)dibenzoic acid features a central tetraoxopyrroloisoindole scaffold, which is rare in natural products but highly valuable in synthetic chemistry. This scaffold is symmetrically flanked by two benzoic acid groups, enhancing its versatility in forming coordination polymers or serving as a ligand in metal-organic frameworks (MOFs). Such applications are particularly relevant today, as MOFs are widely studied for their potential in carbon capture, hydrogen storage, and drug delivery systems—key areas of interest in both academic and industrial settings.

In the context of pharmaceutical development, the pyrroloisoindole moiety of this compound has been linked to bioactive properties, including potential antioxidant and anti-inflammatory effects. Researchers are investigating its derivatives for use in targeted therapies, especially in diseases where oxidative stress plays a critical role. This aligns with the growing public and scientific focus on precision medicine and nutraceuticals, as evidenced by frequent searches for terms like "natural antioxidants" and "molecular therapeutics."

From a synthetic chemistry perspective, the compound’s dibenzoic acid groups offer excellent opportunities for functionalization, enabling the creation of novel polymeric materials or small-molecule drugs. Its stability under various conditions makes it a candidate for high-performance coatings or electronic materials, addressing the demand for advanced functional materials in sectors like renewable energy and flexible electronics. These applications resonate with current searches for "sustainable materials" and "next-gen electronics."

Environmental considerations are also paramount in modern chemistry, and 4,4'-(1,3,5,7-Tetraoxopyrrolo[3,4-f]isoindole-2,6(1H,3H,5H,7H)-diyl)dibenzoic acid is no exception. Its potential role in green catalysis and biodegradable polymers aligns with the global push toward eco-friendly industrial processes. This is particularly relevant given the increasing number of searches for "green chemistry solutions" and "circular economy in chemicals."

In summary, 4,4'-(1,3,5,7-Tetraoxopyrrolo[3,4-f]isoindole-2,6(1H,3H,5H,7H)-diyl)dibenzoic acid (CAS No. 4649-42-7) represents a multifaceted compound with applications spanning materials science, pharmaceuticals, and sustainable chemistry. Its unique structure and functional groups position it as a promising candidate for addressing some of the most pressing challenges in modern science and technology.